Cas no 501130-52-5 (1,3(2H,4H)-Isoquinolinedione, 6-iodo-)

• Product Name: 1,3(2H,4H)-Isoquinolinedione, 6-iodo-
• CAS No: 501130-52-5
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 1556611
• PubChem ID: 11266171
• Update Time: 2025-04-21

1,3(2H,4H)-Isoquinolinedione, 6-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,3(2H,4H)-Isoquinolinedione, 6-iodo-
• 7-iodo-4H-isoquinoline-1,3-dione
• 6-iodo-4H-isoquinoline-1,3-dione
• SCHEMBL3575463
• DTXSID501293172
• BDBM50161987
• DB-140728
• CHEMBL3793467
• 6-iodoisoquinoline-1,3(2h,4h)-dione
• 501130-52-5
• 6-Iodo-1,3(2H,4H)-isoquinolinedione
• DOFDUURUEYYBLT-UHFFFAOYSA-N
• AKOS016370154

• Inchi： 1S/C9H6INO2/c10-6-1-2-7-5(3-6)4-8(12)11-9(7)13/h1-3H,4H2,(H,11,12,13)
• InChI Key： DOFDUURUEYYBLT-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(NC(CC=2C=1)=O)=O

Computed Properties

• Exact Mass: 286.94388
• Monoisotopic Mass: 286.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones